molecular formula C8H5ClF3NO3S B2510008 3-(Trifluoroacetamido)benzene-1-sulfonyl chloride CAS No. 1401621-47-3

3-(Trifluoroacetamido)benzene-1-sulfonyl chloride

Cat. No. B2510008
CAS RN: 1401621-47-3
M. Wt: 287.64
InChI Key: TVDYJVNOPYGIRF-UHFFFAOYSA-N
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Description

3-(Trifluoroacetamido)benzene-1-sulfonyl chloride is a chemical compound with the CAS Number: 1401621-47-3 . It has a molecular weight of 287.65 . This compound is used in diverse scientific research, with applications ranging from drug synthesis to material science.


Molecular Structure Analysis

The IUPAC name for this compound is 3-(2,2,2-trifluoroacetamido)benzenesulfonyl chloride . The InChI code is 1S/C8H5ClF3NO3S/c9-17(15,16)6-3-1-2-5(4-6)13-7(14)8(10,11)12/h1-4H,(H,13,14) .

Scientific Research Applications

Chemical Synthesis and Application

3-(Trifluoroacetamido)benzene-1-sulfonyl chloride is a derivative of trifluoromethanesulfonyl chloride (CF3SO2Cl). This compound is particularly noted for its applications in the synthesis of various chemical bonds. Specifically, CF3SO2Cl is utilized in the formation of C–CF3, C–SCF3, C–SOCF3, and C–Cl bonds. It exhibits distinct reactivity patterns compared to its sodium counterpart (CF3SO2Na), reacting under reductive conditions. Moreover, its unique ability for electrophilic chlorination has been extensively exploited, especially in enantioselective chlorination reactions (Chachignon, Guyon, & Cahard, 2017).

Environmental Impact and Degradation

Polyfluoroalkyl chemicals, including derivatives similar to 3-(Trifluoroacetamido)benzene-1-sulfonyl chloride, have been subject to significant environmental scrutiny due to their potential for degradation into perfluoroalkyl acids (PFAAs) like perfluorooctanoic acid (PFOA) and perfluorooctane sulfonic acid (PFOS). These compounds are known for their persistence and potential toxicological impact on the environment. Detailed studies have been conducted to understand their biodegradability, transformation pathways, and the formation of PFAAs from these precursors. This understanding is crucial for evaluating their environmental fate, effects, and potential human health implications (Liu & Avendaño, 2013).

properties

IUPAC Name

3-[(2,2,2-trifluoroacetyl)amino]benzenesulfonyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5ClF3NO3S/c9-17(15,16)6-3-1-2-5(4-6)13-7(14)8(10,11)12/h1-4H,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVDYJVNOPYGIRF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)S(=O)(=O)Cl)NC(=O)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5ClF3NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.64 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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